Cas no 36669-02-0 (1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate)

1,2-Dimethyl 3-hydroxybenzene-1,2-dicarboxylate is a specialized organic compound featuring a benzene ring substituted with two ester groups (methyl carboxylates) and a hydroxyl group at the 3-position. This structure imparts unique reactivity and solubility properties, making it valuable as an intermediate in fine chemical synthesis, particularly in pharmaceuticals and agrochemicals. The presence of both ester and hydroxyl functionalities allows for selective modifications, facilitating further derivatization. Its stability under mild conditions and compatibility with common organic solvents enhance its utility in multi-step synthetic processes. The compound’s well-defined molecular architecture also supports applications in coordination chemistry and material science, where precise functional group placement is critical.

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate structure

36669-02-0 structure

Product Name:1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate

CAS No:36669-02-0

MF:C₁₀H₁₀O₅

MW:210.183403491974

MDL:MFCD22490931

CID:1478544

PubChem ID:12223651

Update Time:2025-06-07

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenedicarboxylic acid, 3-hydroxy-, dimethyl ester
- dimethyl 3-hydroxybenzene-1,2-dicarboxylate
- Dimethyl 3-hydroxyphthalate
- 1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate
- 1,2-DIMETHYL 3-HYDROXYPHTHALATE
- AKOS022649971
- EN300-235503
- DTXSID80481212
- W16937
- MFCD22490931
- STR11245
- Z1513804507
- dimethyl3-hydroxyphthalate
- F2147-1056
- 3-hydroxyphthalic acid dimethyl ester
- Q63392173
- SCHEMBL157121
- Benzene-1,2-dicarboxylic acid, 3-hydroxy, dimethyl ester
- dimethyl 3-hydroxy-phthalate
- CS-0061805
- 3-hydroxy-benzene-1,2-dicarboxylic acid dimethyl ester
- 36669-02-0
- 3-Hydroxy-1,2-benzenedicarboxylic Acid Dimethyl Ester;3-Hydroxyphthalic Acid Dimethyl Ester
- DB-086950
- DTXCID80432022
- MDL： MFCD22490931
- Inchi： 1S/C10H10O5/c1-14-9(12)6-4-3-5-7(11)8(6)10(13)15-2/h3-5,11H,1-2H3
- InChI Key： BQGDDMMXPRJQHZ-UHFFFAOYSA-N
- SMILES： OC1=CC=CC(C(=O)OC)=C1C(=O)OC

Computed Properties

Exact Mass: 210.0528
Monoisotopic Mass: 210.05282342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 72.8Å²

Experimental Properties

PSA: 72.83

1,2-dimethyl 3-hydroxybenzene-1,2-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	137708-1g	Dimethyl 3-hydroxyphthalate	36669-02-0	95%+	1g	9428.0CNY	2021-07-13
TRC	D473460-10mg	Dimethyl 3-Hydroxyphthalate	36669-02-0		10mg	$ 58.00	2023-09-07
TRC	D473460-50mg	Dimethyl 3-Hydroxyphthalate	36669-02-0		50mg	$ 115.00	2023-09-07
TRC	D473460-100mg	Dimethyl 3-Hydroxyphthalate	36669-02-0		100mg	$ 167.00	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	137708-1g	Dimethyl 3-hydroxyphthalate	36669-02-0	95%+	1g	9428CNY	2021-05-07
abcr	AB492484-250 mg	Dimethyl 3-hydroxyphthalate, 95%; .	36669-02-0	95%	250MG	€361.00	2023-04-20
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